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  4. 4-Amino-1-[2,3-dihydro-7-nitro-4-[2-(phosphonooxy)-1-[(phosphonooxy)methyl]ethoxy]-1H-indol-1-yl]-1-
4-Amino-1-[2,3-dihydro-7-nitro-4-[2-(phosphonooxy)-1-[(phosphonooxy)methyl]ethoxy]-1H-indol-1-yl]-1- 4-Amino-1-[2,3-dihydro-7-nitro-4-[2-(phosphonooxy)-1-[(phosphonooxy)methyl]ethoxy]-1H-indol-1-yl]-1-
Brand Name: Vulcanchem
CAS No.: 927866-58-8
VCID: VC0031509
InChI: InChI=1S/C15H23N3O12P2/c16-6-1-2-14(19)17-7-5-11-13(4-3-12(15(11)17)18(20)21)30-10(8-28-31(22,23)24)9-29-32(25,26)27/h3-4,10H,1-2,5-9,16H2,(H2,22,23,24)(H2,25,26,27)
SMILES: C1CN(C2=C(C=CC(=C21)OC(COP(=O)(O)O)COP(=O)(O)O)[N+](=O)[O-])C(=O)CCCN
Molecular Formula: C15H23N3O12P2
Molecular Weight: 499.3 g/mol

4-Amino-1-[2,3-dihydro-7-nitro-4-[2-(phosphonooxy)-1-[(phosphonooxy)methyl]ethoxy]-1H-indol-1-yl]-1-

CAS No.: 927866-58-8

Reference Standards

VCID: VC0031509

Molecular Formula: C15H23N3O12P2

Molecular Weight: 499.3 g/mol

4-Amino-1-[2,3-dihydro-7-nitro-4-[2-(phosphonooxy)-1-[(phosphonooxy)methyl]ethoxy]-1H-indol-1-yl]-1- - 927866-58-8

CAS No. 927866-58-8
Product Name 4-Amino-1-[2,3-dihydro-7-nitro-4-[2-(phosphonooxy)-1-[(phosphonooxy)methyl]ethoxy]-1H-indol-1-yl]-1-
Molecular Formula C15H23N3O12P2
Molecular Weight 499.3 g/mol
IUPAC Name [2-[[1-(4-aminobutanoyl)-7-nitro-2,3-dihydroindol-4-yl]oxy]-3-phosphonooxypropyl] dihydrogen phosphate
Standard InChI InChI=1S/C15H23N3O12P2/c16-6-1-2-14(19)17-7-5-11-13(4-3-12(15(11)17)18(20)21)30-10(8-28-31(22,23)24)9-29-32(25,26)27/h3-4,10H,1-2,5-9,16H2,(H2,22,23,24)(H2,25,26,27)
Standard InChIKey QLCHBTSDKGMLRN-UHFFFAOYSA-N
SMILES C1CN(C2=C(C=CC(=C21)OC(COP(=O)(O)O)COP(=O)(O)O)[N+](=O)[O-])C(=O)CCCN
Canonical SMILES C1CN(C2=C(C=CC(=C21)OC(COP(=O)(O)O)COP(=O)(O)O)[N+](=O)[O-])C(=O)CCCN
Synonyms 1-(4-aminobutanoyl)-4-(1,3-bis(dihydroxyphosphoryloxy)propan-2-yloxy)-7-nitroindoline
DPNI-GABA
PubChem Compound 15953814
Last Modified Nov 11 2021
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